Cas no 2229191-84-6 (tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate
• CAS No: 2229191-84-6
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 5846760
• PubChem ID: 165712469
• Update Time: 2025-06-08

tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate
• 2229191-84-6
• EN300-1883159
• tert-butyl N-[3-(2-aminoethyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C13H19FN2O2/c1-13(2,3)18-12(17)16-10-4-5-11(14)9(8-10)6-7-15/h4-5,8H,6-7,15H2,1-3H3,(H,16,17)
• InChI Key： WJBIRODRAVDQFG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.14305602g/mol
• Monoisotopic Mass: 254.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate (CAS No. 2229191-84-6)

tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate (CAS No. 2229191-84-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The presence of a tert-butyl group, an aminoethyl moiety, and a fluorinated phenyl ring makes it an intriguing candidate for various applications, including drug discovery and chemical synthesis.

The chemical structure of tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate is defined by its tert-butyl carbamate functionality, which is known for its ability to protect amino groups during synthetic transformations. This protective group can be selectively removed under mild conditions, making it a valuable intermediate in the synthesis of complex molecules. The 4-fluorophenyl ring introduces additional complexity and potential for modulation of biological activity, while the aminoethyl moiety provides a site for further functionalization and conjugation with other bioactive molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. Fluorine atoms can influence the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive candidates for drug design. In the case of tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate, the 4-fluorophenyl ring may contribute to improved pharmacokinetic profiles and enhanced target selectivity.

The tert-butyl carbamate group in tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate serves as a temporary protecting group for the amino functionality. This feature is particularly useful in multistep synthetic routes where the unprotected amino group could interfere with subsequent reactions. The selective removal of the tert-butyl carbamate under mild conditions allows for precise control over the timing of deprotection, ensuring that the final product retains its desired properties.

In addition to its role as a synthetic intermediate, tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate has shown promise in early-stage drug discovery efforts. Its structural flexibility and functional diversity make it an attractive starting point for the development of novel therapeutic agents. For instance, recent research has explored the use of similar compounds as inhibitors of specific enzymes involved in disease pathways. The ability to fine-tune the chemical structure through functionalization at various sites offers a wide range of possibilities for optimizing biological activity and selectivity.

The potential applications of tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate extend beyond traditional small molecule drugs. It can also serve as a building block for more complex molecular architectures, such as prodrugs or conjugates designed to improve drug delivery and efficacy. For example, conjugation with targeting ligands or polymers can enhance the pharmacological properties of the compound by directing it to specific tissues or cells.

In conclusion, tert-butyl N-3-(2-aminoethyl)-4-fluorophenylcarbamate (CAS No. 2229191-84-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and drug developers alike. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.